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Compound of Interest

Compound Name: 6alpha-Hydroxycortisol

CAS No.: 2242-98-0

Cat. No.: B030073

Get Quote

The following guide details the proper disposal and handling procedures for 6

-Hydroxycortisol (CAS: 2242-98-0). This protocol is designed for research laboratories and
drug development facilities, prioritizing personnel safety, regulatory compliance (EPA/RCRA),
and environmental protection.

Executive Summary: The "Zero-Release" Standard
As a Senior Application Scientist, my core directive for handling corticosteroid metabolites like 6

-Hydroxycortisol is a "Zero-Release" policy. While not always explicitly P-listed or U-listed
under RCRA, this compound is a potent endocrine disruptor and reproductive toxin. It must
never be discharged down the drain. High-temperature incineration is the only validated
method for the destruction of the steroid nucleus.

Chemical Safety & Hazard Profile
Before disposal, you must understand the specific hazards that dictate the waste stream.
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Parameter Specification

Chemical Name
6

-Hydroxycortisol

CAS Number 2242-98-0

Molecular Formula

C

H

O

GHS Classification
Reproductive Toxicity (Category 1B), Germ Cell

Mutagenicity (Category 2)

Signal Word DANGER

Target Organs
Endocrine system, Reproductive system,

Adrenal glands

Physical State Solid (White to off-white powder)

Critical Safety Note: As a reproductive toxin, this substance is classified by OSHA as a

"Particularly Hazardous Substance" (PHS).[1] All waste handling requires a Designated Area

and specific PPE (double nitrile gloves, lab coat, safety glasses).

Waste Classification Logic
Proper disposal begins with correct classification. Although 6

-Hydroxycortisol is not a specific P-listed or U-listed waste under the Resource Conservation
and Recovery Act (RCRA), it must be managed as Hazardous Chemical Waste due to its
toxicity characteristic.

RCRA Status: Non-Regulated (Federal), but often regulated as "Toxic" by state agencies

(e.g., California) or institutional policy.

EPA Waste Code (Best Practice): If mixed with solvents, use the solvent codes (e.g., D001

for Ignitable, F003 for spent solvents). If pure solid, label as "Non-RCRA Regulated
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Hazardous Waste - Toxic."

Prohibition:NEVER dispose of in regular trash or municipal sewage systems (Sewer Ban).

Step-by-Step Disposal Protocols
Scenario A: Solid Waste (Pure Substance &
Contaminated Items)
Applies to: Expired powder, weighing boats, contaminated gloves, pipette tips, and dry spill

cleanup materials.

Segregation: Do not mix with general trash or biohazard waste (unless infectious).

Segregate into a dedicated "Chemically Contaminated Debris" stream.

Containerization:

Use a wide-mouth, high-density polyethylene (HDPE) jar or a dedicated hazardous waste

bag (clear or yellow, depending on facility color codes).

Double-bagging is mandatory for reproductive toxins to prevent dust release.

Labeling:

Label must read: "Hazardous Waste - Solid - Toxic (Reproductive Toxin)."

List constituent: "6

-Hydroxycortisol <1% (Trace)."

Destruction Method: Ship for High-Temperature Incineration (>850°C). This ensures thermal

decomposition of the steroid ring structure.

Scenario B: Liquid Waste (Stock Solutions & HPLC
Effluent)
Applies to: Unused stock solutions (e.g., in Methanol/DMSO) and HPLC waste streams.
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Solvent Compatibility: 6

-Hydroxycortisol is typically dissolved in Methanol, Acetonitrile, or DMSO. These are
compatible with standard organic waste streams.

Collection:

Collect in a standard 4L or 10L safety solvent container (carboy).

Crucial: Ensure the container is vented or has a pressure-relief cap if generating gas

(unlikely here, but good practice).

Labeling:

Primary Hazard: Ignitable (due to solvent).

Secondary Hazard: Toxic (due to steroid).

Label: "Hazardous Waste - Flammable/Toxic. Contains: Methanol (99%), 6

-Hydroxycortisol (<1%)."

Disposal: Send for Fuel Blending or Incineration. Fuel blending allows the solvent to be used

as fuel in cement kilns, destroying the steroid in the process.

Visual Disposal Workflow
The following diagram illustrates the decision logic for segregating 6

-Hydroxycortisol waste streams.
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Figure 1: Decision tree for segregating and disposing of 6
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-Hydroxycortisol based on physical state and solvent content.

Emergency Spill Response Protocol
In the event of a spill, immediate action is required to prevent exposure and environmental

contamination.

Evacuate & Alert: Clear the immediate area. Alert the lab safety officer.

PPE Up: Don double nitrile gloves, lab coat, safety goggles, and a N95/P100 respirator (if

powder is aerosolized).

Containment (Powder):

Do NOT Dry Sweep. This generates toxic dust.

Cover the spill with wet paper towels (soaked in water or mild detergent) to dampen the

powder.

Wipe up specifically from the outside in to avoid spreading.

Containment (Liquid):

Absorb with inert material (vermiculite, sand, or chemical spill pads).

Disposal of Cleanup Materials: Place all wipes, absorbents, and gloves into the Solid

Hazardous Waste container (as described in Scenario A).

Decontamination: Clean the surface with a detergent solution followed by water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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